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Compound of Interest

Compound Name: Heterophyllin A

Cat. No.: B15574824

An In-depth Technical Guide to Heterophyllin B: A Cyclic Peptide from Pseudostellaria
heterophylla

Introduction

Heterophyllin B (HB) is a naturally occurring cyclic octapeptide isolated from the tuberous roots
of Pseudostellaria heterophylla (Mig.) Pax, a plant widely used in traditional Chinese medicine.
[1][2][3] As one of the characteristic chemical components of the plant, Heterophyllin B is
utilized as a quality control index for Pseudostellariae Radix in the Chinese Pharmacopoeia.[1]
[4][5] Structurally, it is composed of eight L-amino acids forming a single ring through peptide
bonds.[1] The core peptide sequence has been identified as Isoleucine-Phenylalanine-Glycine-
Glycine-Leucine-Proline-Proline-Proline (IFGGLPPP).[1][6][7]

Emerging research has highlighted the diverse and potent biological activities of Heterophyllin
B, positioning it as a promising candidate for therapeutic development. Its attributed
bioactivities include anti-inflammatory, anticancer, immunomodulatory, antioxidant, and
neuroprotective effects.[8][9][10][11] This guide provides a comprehensive overview of
Heterophyllin B, focusing on its physicochemical properties, biosynthesis, mechanisms of
action, and the experimental protocols used for its characterization.

Physicochemical Properties

Heterophyllin B's cyclic structure contributes to its high stability and bioactivity compared to
linear peptides.[3][12][13] Key chemical and physical properties are summarized below.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b15574824?utm_src=pdf-interest
https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2019.01259/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC12053296/
https://www.mdpi.com/1420-3049/30/12/2521
https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2019.01259/full
https://pubmed.ncbi.nlm.nih.gov/25967583/
https://www.chemfaces.com/natural/Heterophyllin-B-CFN90627.html
https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2019.01259/full
https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2019.01259/full
https://agris.fao.org/search/en/providers/122436/records/675acea2c54c2b50fd5ea7fb
https://www.researchgate.net/publication/336612946_The_Biosynthesis_of_Heterophyllin_B_in_Pseudostellaria_heterophylla_From_prePhHB-Encoded_Precursor
https://pmc.ncbi.nlm.nih.gov/articles/PMC6017815/
https://www.medchemexpress.com/heterophyllin-b.html
https://www.researchgate.net/publication/353605196_Heterophyllin_B_a_cyclopeptide_from_Pseudostellaria_heterophylla_enhances_cognitive_function_via_neurite_outgrowth_and_synaptic_plasticity
https://pubmed.ncbi.nlm.nih.gov/35840261/
https://www.mdpi.com/1420-3049/30/12/2521
https://www.creative-peptides.com/resources/bioactivity-and-application-of-representative-plant-derived-cyclic-peptides.html
https://www.clariant.com/en/Business-Units/Care-Chemicals/Personal-Care/Actives-and-Natural-Origins/Active-Ingredients/Natural-Actives/CycloRetin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15574824?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
Molecular Formula C40H58N808 [14]
Molecular Weight 778.9 g/mol [14]
Monoisotopic Mass 778.43776084 Da [14]
CAS Number 145459-19-4 [14]

cyclo[glycyl-glycyl-L-leucyl-L-
IUPAC Name prolyl-L-prolyl-L-prolyl-L- [14]

isoleucyl-L-phenylalanyl]

Source Pseudostellaria heterophylla [1][14]

) Cyclic Octapeptide
Peptide Type ] [1]
(Caryophyllaceae-like)

Biosynthesis

Heterophyllin B is not synthesized by non-ribosomal peptide synthetases (NRPSSs). Instead, it
is a Ribosomally synthesized and Post-translationally Modified Peptide (RiPP).[1][6][7] Its
biosynthesis originates from a precursor gene, prePhHB, which encodes a linear precursor
peptide.[1][6][7][15] This precursor undergoes enzymatic processing and cyclization to form the
mature Heterophyllin B. The expression of the prePhHB gene has been shown to be positively
correlated with the accumulation of Heterophyllin B in P. heterophylla.[1][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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